Cas no 96622-00-3 (Riboflavin5'-(trihydrogen diphosphate), 4a,5-dihydro-4a-hydroxy-, P'®5'-ester with adenosine (9CI))

• Product name: Riboflavin5'-(trihydrogen diphosphate), 4a,5-dihydro-4a-hydroxy-, P'®5'-ester with adenosine (9CI)
• CAS No: 96622-00-3
• MF: C₂₆H₃₃N₁₁O₁₀
• MW: 659.60792
• CID: 814580
• PubChem ID: 126004

Riboflavin5'-(trihydrogen diphosphate), 4a,5-dihydro-4a-hydroxy-, P'®5'-ester with adenosine (9CI) Chemical and Physical Properties

Names and Identifiers

• 4a-hydroxy-FAD
• 5'-ester with adenosine (9CI)
• Riboflavin5'-(trihydrogen diphosphate), 4a,5-dihydro-4a-hydroxy-, P'&reg
• [[(2R,3S,4S)-5-(4a-hydroxy-7,8-dimethyl-2,4-dioxo-5H-benzo[g]pteridin-10-yl)-2,3,4-trihydroxypentoxy]-hydroxyphosphoryl] [(2R,3S,4R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl hydrogen phosphate
• 96622-00-3
• Riboflavin5'-(trihydrogen diphosphate), 4a,5-dihydro-4a-hydroxy-, P'®5'-ester with adenosine (9CI)

• Inchi： InChI=1S/C27H35N9O16P2/c1-10-3-12-13(4-11(10)2)35(24-27(44,34-12)25(42)33-26(43)32-24)5-14(37)18(39)15(38)6-49-53(45,46)52-54(47,48)50-7-16-19(40)20(41)23(51-16)36-9-31-17-21(28)29-8-30-22(17)36/h3-4,8-9,14-16,18-20,23,34,37-41,44H,5-7H2,1-2H3,(H,45,46)(H,47,48)(H2,28,29,30)(H,33,42,43)/t14-,15+,16+,18-,19+,20+,23?,27?/m0/s1
• InChI Key： WTOYVZYXGAOYIM-DMXKTOCKSA-N
• SMILES： CC1=CC2=C(C=C1C)N(C3=NC(=O)NC(=O)C3(N2)O)CC(C(C(COP(=O)(O)OP(=O)(O)OCC4C(C(C(O4)N5C=NC6=C(N=CN=C65)N)O)O)O)O)O

Computed Properties

• Exact Mass: 803.16770006g/mol
• Monoisotopic Mass: 803.16770006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 54
• Rotatable Bond Count: 13
• Complexity: 1550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.7
• Topological Polar Surface Area: 376Ų

Experimental Properties

• Density: 2.12
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.851